Cas no 158583-91-6 (2,7-dichloroquinoline-3-carbonitrile)

• Product Name: 2,7-dichloroquinoline-3-carbonitrile
• CAS No: 158583-91-6
• MF: C₁₀H₄Cl₂N₂
• MW: 223.058159828186
• MDL: MFCD09787675
• CID: 1336784
• PubChem ID: 14922053
• Update Time: 2025-06-27

2,7-dichloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,7-dichloroquinoline-3-carbonitrile
• AGN-PC-0030GS
• CTK8E3580
• MolPort-003-743-073
• ZINC11985185
• AKOS015946041
• AB51958
• MCULE-4400130879
• 2,7-DICHLORO-3-QUINOLINECARBONITRILE
• 2,7-DICHLORO-3-QUINOLINECARBONITRILE;
• OTAVA-BB 1049557
• CS-0328630
• NS-02733
• 158583-91-6
• 3-Quinolinecarbonitrile, 2,7-dichloro-
• DTXSID80565460
• AS-871/43475617
• MFCD09787675

• MDL： MFCD09787675
• Inchi： 1S/C10H4Cl2N2/c11-8-2-1-6-3-7(5-13)10(12)14-9(6)4-8/h1-4H
• InChI Key： OMAGPCPEZKPTDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(C#N)=C(N=C2C=1)Cl

Computed Properties

• Exact Mass: 221.97500
• Monoisotopic Mass: 221.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 393.1°C at 760 mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.677
• PSA: 36.68000
• LogP: 3.41328

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,7-dichloroquinoline-3-carbonitrile

2,7-Dichloroquinoline-3-Carbonitrile (CAS No. 158583-91-6): A Comprehensive Overview

The compound 2,7-dichloroquinoline-3-carbonitrile (CAS No. 158583-91-6) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of two chlorine atoms at positions 2 and 7, along with a cyano group at position 3, imparts unique electronic and structural properties to the molecule. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the fields of agrochemicals and medicinal chemistry.

2,7-Dichloroquinoline-3-carbonitrile has been extensively studied for its ability to serve as an intermediate in the synthesis of various bioactive compounds. Its structure allows for easy functionalization at the cyano group, enabling chemists to explore diverse substitution patterns that can lead to molecules with enhanced biological activity. For instance, researchers have reported the use of this compound as a precursor for the development of new antifungal agents. These agents demonstrate promising activity against pathogenic fungi, making them valuable candidates for agricultural applications.

In addition to its role in agrochemicals, 2,7-dichloroquinoline-3-carbonitrile has garnered attention in the pharmaceutical industry due to its potential as an anti-tumor agent. Recent studies have shown that derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective activity is attributed to the molecule's ability to interact with specific cellular targets, such as kinases and other enzymes involved in cancer progression.

The synthesis of 2,7-dichloroquinoline-3-carbonitrile involves a multi-step process that typically begins with the preparation of quinoline derivatives. Chlorination at positions 2 and 7 is achieved through electrophilic substitution reactions, followed by the introduction of the cyano group at position 3 via nucleophilic substitution or other suitable methods. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yields and reduce reaction times while maintaining high purity levels.

From an environmental standpoint, 2,7-dichloroquinoline-3-carbonitrile has been evaluated for its biodegradability and eco-toxicological properties. Initial studies suggest that it undergoes moderate biodegradation under aerobic conditions; however, further research is required to fully understand its long-term environmental impact. Regulatory agencies have emphasized the importance of conducting comprehensive risk assessments for such compounds to ensure their safe use in commercial applications.

Looking ahead, 2,7-dichloroquinoline-3-carbonitrile holds promise as a versatile building block for drug discovery programs targeting various diseases. Its structural flexibility allows for extensive modification at multiple positions on the quinoline ring, enabling researchers to explore a wide range of biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel therapeutics based on this compound.

In conclusion, 2,7-dichloroquinoline-3-carbonitrile (CAS No. 158583-91-6) stands out as a valuable compound with diverse applications across multiple industries. Its unique chemical properties and potential for functionalization make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and synthetic capabilities, this compound is poised to play an increasingly important role in advancing both agricultural and medical science.